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Overview of Ethylene Combustion Mechanisms

The table below summarizes key kinetic mechanisms for ethylene combustion identified in the search

results.

Mechanism
Name

Key Features & Components Reported Validation Targets

DLR
Mechanism [1]

Hierarchical structure; C1-C3 oxidation

chemistry with PAH formation; 125 species, 671
reactions (2021 version).

Ignition delay times, laminar flame

speeds, species concentration
profiles.

Aramco 3.0 [1] Not specifically described for ethylene, but
listed as a commonly compared mechanism.

Used as a benchmark for
comparison in validation studies.

USC Mech II [1] Not specifically described for ethylene, but
listed as a commonly compared mechanism.

Used as a benchmark for
comparison in validation studies.

Konnov
Mechanism [1]

Not specifically described for ethylene, but
listed as a commonly compared mechanism.

Used as a benchmark for
comparison in validation studies.
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Experimental Methodologies for Validation

The predictive accuracy of the mechanisms listed above is typically evaluated against data from standardized

experiments. Here are the methodologies for generating two key types of validation data, as referenced in the

search results.

Ignition Delay Time (IDT) Measurement [2] [3]: This data is often obtained using a rapid
compression machine (RCM) or a shock tube.

In a shock tube experiment, the fuel/oxidizer/diluent mixture is subjected to a reflected shock
wave, rapidly increasing its temperature and pressure.

The ignition delay time (τign) is defined as the time interval between the passage of the
shock wave and the subsequent rapid pressure rise or the observation of OH*

chemiluminescence signaling ignition [3].
Laminar Flame Speed Measurement [2] [4]: Laminar flame speeds of premixed ethylene/O₂/N₂

mixtures can be measured experimentally in a counterflow configuration.
This method involves establishing two opposing jets of a premixed fuel-air gas and an inert gas.

The flame stabilizes at a stagnation plane between them.
The laminar flame speed is determined by extrapolating the fluid velocity required to maintain a

flat flame at the stagnation point under various strain rates.

Key Ethylene Oxidation Pathways

The following diagram illustrates the core pathways involved in the initial stages of ethylene oxidation,

which are critical for accurately modeling its combustion behavior, especially under high-pressure conditions

relevant to engines [5].
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Research Context and Practical Application

Context of Recent Research: The development of ethylene mechanisms is an active field. Recent

studies, like the 2021 DLR mechanism, focus on optimizing reaction rate coefficients and

performing data uncertainty analysis to improve predictions across a wide range of conditions (e.g.,

high pressure) rather than just adding more reactions [1]. These mechanisms are often integrated into

computational fluid dynamics (CFD) simulations for engine design [6] [4].

How to Proceed with Mechanism Selection: The "best" mechanism often depends on your specific

application conditions (e.g., pressure, temperature, equivalence ratio). A recommended approach is to:

Identify the experimental data most relevant to your work (e.g., ignition delays at high

pressure vs. flame speeds at atmospheric pressure).
Download the most recent versions of the mechanisms (like DLR, Aramco, USC).

Perform your own comparative validation against your chosen benchmark data to see which
mechanism performs best for your specific needs.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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